molecular formula C9H8O5 B1582474 4-Methoxyisophthalic acid CAS No. 2206-43-1

4-Methoxyisophthalic acid

Cat. No. B1582474
CAS RN: 2206-43-1
M. Wt: 196.16 g/mol
InChI Key: JIICYHFLIOGGHE-UHFFFAOYSA-N
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Description

4-Methoxyisophthalic acid is a chemical compound with the molecular formula C9H8O5 . It has an average mass of 196.157 Da and a Monoisotopic mass of 196.037170 Da . It is also known by other names such as 4-Methoxy-1,3-benzenedicarboxylic acid and 4-methoxybenzene-1,3-dicarboxylic acid .


Synthesis Analysis

4-Methoxyisophthalic acid can be prepared from commercially available and cheap 4-methylphenol . The synthesis process includes four steps: esterification, Fries rearrangement, methylation, and oxidation . The overall yield of this process is reported to be 49% .


Molecular Structure Analysis

The molecular structure of 4-Methoxyisophthalic acid consists of 9 carbon atoms, 8 hydrogen atoms, and 5 oxygen atoms . It has a molar refractivity of 46.8±0.3 cm3 .


Chemical Reactions Analysis

The key intermediate in the synthesis of Picotamide is 4-Methoxyisophthalic acid . The synthesis starts from 4-methylphenol and includes four steps: esterification, Fries rearrangement, methylation, and oxidation .


Physical And Chemical Properties Analysis

4-Methoxyisophthalic acid has a density of 1.4±0.1 g/cm3, a boiling point of 407.8±30.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.0 mmHg at 25°C . It has a polar surface area of 84 Å2 and a molar volume of 138.5±3.0 cm3 .

Relevant Papers A paper titled “New Synthesis of 4-Methoxyisophthalic Acid” provides a new synthetic route to 4-Methoxyisophthalic acid . The paper reports a protocol that starts from commercially available and cheap 4-methylphenol and includes four steps: esterification, Fries rearrangement, methylation, and oxidation .

Scientific Research Applications

4-Methoxyisophthalic Acid: Scientific Research Applications

properties

IUPAC Name

4-methoxybenzene-1,3-dicarboxylic acid
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InChI

InChI=1S/C9H8O5/c1-14-7-3-2-5(8(10)11)4-6(7)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JIICYHFLIOGGHE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)O)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8O5
Source PubChem
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DSSTOX Substance ID

DTXSID70176549
Record name 4-Methoxyisophthalic acid
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Molecular Weight

196.16 g/mol
Source PubChem
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Product Name

4-Methoxyisophthalic acid

CAS RN

2206-43-1
Record name 4-Methoxy-1,3-benzenedicarboxylic acid
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Record name 4-Methoxyisophthalic acid
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the significance of 4-methoxyisophthalic acid in the construction of coordination polymers?

A1: 4-Methoxyisophthalic acid (MIPA) plays a crucial role as an organic linker in constructing coordination polymers (CPs) [, ]. Its structure, featuring two carboxylate groups, allows it to act as a bridging ligand, coordinating with metal ions to form extended network structures. This ability enables the creation of diverse CPs with varying architectures and properties, depending on the choice of metal ion and additional ligands used in the synthesis.

Q2: How do the structural features of 4-methoxyisophthalic acid influence the properties of the resulting coordination polymers?

A2: The structural features of MIPA directly impact the properties of the resulting CPs. For instance, the presence of the methoxy group (-OCH3) can influence the solubility and luminescent properties of the CPs [, ]. Furthermore, the relative orientation of the carboxylate groups in MIPA dictates its coordination geometry with metal ions, leading to different network topologies. For example, researchers have synthesized CPs with 1D, 2D, and 3D structures by combining MIPA with copper(II) ions and varying the reaction conditions [].

Q3: Can you provide an example of how 4-methoxyisophthalic acid-based coordination polymers are being investigated for specific applications?

A3: Researchers are exploring the potential of MIPA-based CPs as luminescent probes for detecting specific ions. In one study, a zinc-based CP incorporating MIPA and 4,4′-bipyridine exhibited high sensitivity towards aluminum (Al3+) and sulfide (S2-) ions through a luminescence quenching effect []. This selective response makes the CP a promising candidate for developing sensors for these ions.

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